1-Phenyl-3-piperidin-4-ylimidazolidin-2-one;hydrochloride

• IUPAC Name: 1-phenyl-3-piperidin-4-ylimidazolidin-2-one;hydrochloride
• InChI: InChI=1S/C14H19N3O.ClH/c18-14-16(12-4-2-1-3-5-12)10-11-17(14)13-6-8-15-9-7-13;/h1-5,13,15H,6-11H2;1H
• InChI Key: YHRJGUTZQIOFBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1N2CCN(C2=O)C3=CC=CC=C3.Cl
• Molecular Formula: C14H20ClN3O
• Molecular Weight: 281.78 g/mol
• CAS No.: 2460755-60-4

Description

“1-Phenyl-3-piperidin-4-ylimidazolidin-2-one;hydrochloride” is a chemical compound with the CAS Number: 2460755-60-4. It has a molecular weight of 281.79 and a molecular formula of C14H20ClN3O.

Scientific Research Applications

Synthesis and Antibacterial Activity

• Microwave-Assisted Synthesis : A study described the microwave-assisted synthesis of piperidine containing pyrimidine imines and thiazolidinones. The research included the use of a piperidine structure, similar to that in 1-Phenyl-3-piperidin-4-ylimidazolidin-2-one hydrochloride, which demonstrated significant antibacterial activity (Merugu, Ramesh, & Sreenivasulu, 2010).

Antioxidant and Antibacterial Derivatives

• Synthesis of Novel Compounds : A 2011 study highlighted the synthesis of new compounds where a piperidine catalytic amount was used. These compounds exhibited antibacterial and antioxidant activities, suggesting potential pharmaceutical applications (Al-ayed, 2011).

Noncataleptogenic and Dopamine Antagonism

• Central Dopamine and Serotonin Antagonism : Research on a series of compounds including a piperidyl substituted indoles found potent dopamine D-2 and serotonin 5-HT2 receptor affinity. This indicates their potential use in neuropharmacological applications (Perregaard et al., 1992).

Anti-Tumor Agents

• Potential Anti-Tumor Agents : A 2015 study on the synthesis of 1,3-disubstituted-2-thioxo-imidazolidin-4-ones, including compounds related to 1-Phenyl-3-piperidin-4-ylimidazolidin-2-one hydrochloride, identified them as potential anti-tumor agents (Elhady, 2015).

Pharmaceutical Applications

• Pharmaceutical Salt Formation Process : A 2006 study utilized Fourier transform infrared (FT-IR) spectroscopy for in-line monitoring of a hydrochloride (HCl) salt formation process of a pharmaceutical ingredient, a process relevant to the handling of compounds like 1-Phenyl-3-piperidin-4-ylimidazolidin-2-one hydrochloride (Lin et al., 2006).

Safety and Hazards

A Material Safety Data Sheet (MSDS) for “1-Phenyl-3-piperidin-4-ylimidazolidin-2-one;hydrochloride” is available. This document provides information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.